1-butyl-N-{4-[(2,6-dichlorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine

• Molecular Formula: C20H23Cl2N5O2
• Molecular Weight: 436.3 g/mol
• IUPAC Name: 1-butyl-N-[[4-[(2,6-dichlorophenyl)methoxy]-3-methoxyphenyl]methyl]tetrazol-5-amine
• InChI: InChI=1S/C20H23Cl2N5O2/c1-3-4-10-27-20(24-25-26-27)23-12-14-8-9-18(19(11-14)28-2)29-13-15-16(21)6-5-7-17(15)22/h5-9,11H,3-4,10,12-13H2,1-2H3,(H,23,24,26)
• InChI Key: BPYCLVSJACPTRB-UHFFFAOYSA-N
• SMILES: CCCCN1C(=NN=N1)NCC2=CC(=C(C=C2)OCC3=C(C=CC=C3Cl)Cl)OC

Description

1-butyl-N-{4-[(2,6-dichlorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine, also known as BDBMT, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic properties. The compound belongs to the class of tetrazole derivatives and has been found to exhibit a range of biological activities, including antitumor, antiviral, and anti-inflammatory effects. In

Mechanism of Action

The mechanism of action of 1-butyl-N-{4-[(2,6-dichlorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine is not fully understood, but it is believed to involve the inhibition of cell proliferation and induction of apoptosis in cancer cells. 1-butyl-N-{4-[(2,6-dichlorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine has also been found to inhibit the activity of the viral protease, which is essential for viral replication. The anti-inflammatory activity of 1-butyl-N-{4-[(2,6-dichlorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine is thought to be due to its ability to inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
1-butyl-N-{4-[(2,6-dichlorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine has been found to exhibit a range of biochemical and physiological effects. In vitro studies have shown that 1-butyl-N-{4-[(2,6-dichlorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine inhibits the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. 1-butyl-N-{4-[(2,6-dichlorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine has also been found to induce the expression of p53, a tumor suppressor protein that plays a key role in regulating cell growth and apoptosis. In addition, 1-butyl-N-{4-[(2,6-dichlorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine has been found to inhibit the production of reactive oxygen species, which are known to contribute to the development of cancer and other diseases.

Advantages and Limitations for Lab Experiments

1-butyl-N-{4-[(2,6-dichlorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine has several advantages for lab experiments. It exhibits potent antitumor and antiviral activity, making it a promising candidate for the development of new cancer and antiviral drugs. 1-butyl-N-{4-[(2,6-dichlorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine is also relatively easy to synthesize and purify, making it suitable for large-scale production. However, 1-butyl-N-{4-[(2,6-dichlorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine has some limitations for lab experiments. It is highly reactive and can be difficult to handle, requiring careful handling and storage. In addition, the mechanism of action of 1-butyl-N-{4-[(2,6-dichlorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine is not fully understood, which makes it challenging to optimize its therapeutic properties.

Future Directions

There are several future directions for the research on 1-butyl-N-{4-[(2,6-dichlorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine. One direction is to further explore the mechanism of action of 1-butyl-N-{4-[(2,6-dichlorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine and identify its molecular targets. This will provide a better understanding of how 1-butyl-N-{4-[(2,6-dichlorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine exerts its therapeutic effects and may help to optimize its therapeutic properties. Another direction is to investigate the potential of 1-butyl-N-{4-[(2,6-dichlorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine as a combination therapy with other anticancer or antiviral drugs. This may enhance its efficacy and reduce the risk of drug resistance. Finally, future research can focus on the development of new formulations of 1-butyl-N-{4-[(2,6-dichlorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine that improve its bioavailability and reduce its toxicity.

Synthesis Methods

The synthesis of 1-butyl-N-{4-[(2,6-dichlorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine involves a multi-step process that starts with the reaction of 2,6-dichlorobenzyl chloride with 3-methoxybenzyl alcohol to form an ether intermediate. The intermediate is then reacted with sodium azide to form the tetrazole ring, followed by the reaction with butylamine to form the final product. The synthesis method of 1-butyl-N-{4-[(2,6-dichlorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Scientific Research Applications

1-butyl-N-{4-[(2,6-dichlorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine has been extensively studied for its potential therapeutic properties. In vitro studies have shown that 1-butyl-N-{4-[(2,6-dichlorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine exhibits potent antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. 1-butyl-N-{4-[(2,6-dichlorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine has also been found to exhibit antiviral activity against herpes simplex virus type 1 and 2, as well as anti-inflammatory activity in a mouse model of acute lung injury.